Cas no 868066-98-2 (BENZOXAZOLE, 6-(HEXAHYDRO-1H-1,4-DIAZEPIN-1-YL)-)

• Product Name: BENZOXAZOLE, 6-(HEXAHYDRO-1H-1,4-DIAZEPIN-1-YL)-
• CAS No: 868066-98-2
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 3396230
• PubChem ID: 69364524
• Update Time: 2025-04-21

BENZOXAZOLE, 6-(HEXAHYDRO-1H-1,4-DIAZEPIN-1-YL)- Chemical and Physical Properties

Names and Identifiers

• BENZOXAZOLE, 6-(HEXAHYDRO-1H-1,4-DIAZEPIN-1-YL)-
• DTXSID101250491
• 868066-98-2
• SCHEMBL5233726
• 6-(Hexahydro-1H-1,4-diazepin-1-yl)benzoxazole

• Inchi： 1S/C12H15N3O/c1-4-13-5-7-15(6-1)10-2-3-11-12(8-10)16-9-14-11/h2-3,8-9,13H,1,4-7H2
• InChI Key： GAZPICPTGCFTEU-UHFFFAOYSA-N
• SMILES： O1C2=CC(N3CCCNCC3)=CC=C2N=C1

Computed Properties

• Exact Mass: 217.121512110Da
• Monoisotopic Mass: 217.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.3Ų